(Z)-1-(3,4-dimethoxyphenyl)-N-[(13-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine

• Molecular Formula: C22H24N6O3S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (Z)-1-(3,4-dimethoxyphenyl)-N-[(13-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine
• InChI: InChI=1S/C22H24N6O3S/c1-13(14-5-6-16(29-3)17(9-14)30-4)26-31-11-19-24-21-20-15-7-8-27(2)10-18(15)32-22(20)23-12-28(21)25-19/h5-6,9,12H,7-8,10-11H2,1-4H3/b26-13-
• InChI Key: FGLUAJUJKRQQPC-ZMFRSBBQSA-N
• Isomeric SMILES: C/C(=N/OCC1=NN2C=NC3=C(C2=N1)C4=C(S3)CN(CC4)C)/C5=CC(=C(C=C5)OC)OC
• Canonical SMILES: CC(=NOCC1=NN2C=NC3=C(C2=N1)C4=C(S3)CN(CC4)C)C5=CC(=C(C=C5)OC)OC

Description

(Z)-1-(3,4-dimethoxyphenyl)-N-[(13-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[77002,6011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine is a complex organic compound with a unique structure that includes a dimethoxyphenyl group and a pentazatetracyclo framework

Preparation Methods

The synthesis of (Z)-1-(3,4-dimethoxyphenyl)-N-[(13-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine involves multiple steps. The synthetic route typically starts with the preparation of the dimethoxyphenyl group, followed by the construction of the pentazatetracyclo framework. The final step involves the coupling of these two moieties under specific reaction conditions. Industrial production methods may involve optimization of these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the dimethoxyphenyl group, using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(Z)-1-(3,4-dimethoxyphenyl)-N-[(13-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds include other derivatives of dimethoxyphenyl and pentazatetracyclo frameworks. What sets (Z)-1-(3,4-dimethoxyphenyl)-N-[(13-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)methoxy]ethanimine apart is its unique combination of these two moieties, which may confer distinct chemical and biological properties.